Cas no 103348-50-1 ((2S, 3R, 4E)-2-Azido-3-Benzoyl-erythro-Sphingosine)

• Product Name: (2S, 3R, 4E)-2-Azido-3-Benzoyl-erythro-Sphingosine
• CAS No: 103348-50-1
• MF: C₂₅H₃₉N₃O₃
• MW: 429.595466852188
• CID: 2957931
• PubChem ID: 10972033
• Update Time: 2025-06-13

(2S, 3R, 4E)-2-Azido-3-Benzoyl-erythro-Sphingosine Chemical and Physical Properties

Names and Identifiers

• (2S, 3R, 4E)-2-Azido-3-Benzoyl-erythro-Sphingosine
• (2S,3R,4E)-2-AZIDO-3-BENZOYL-ERYTHRO-SPHINGOSINE
• 2-azido-, 3-benzoyl-(2S,3R,4E)-4-Octadecene-1,3-diol,
• 4-Octadecene-1, 3-diol, 2-azido-, 3-benzoate, (2S, 3R, 4E)
• ORUYONFWESLTQS-MLQNYIGJSA-N
• (2S,3R,4E)-2-azido-3-benzoyloxy-4-octadecenol
• DTXSID601199929
• 4-Octadecene-1,3-diol, 2-azido-, 3-benzoate, (2S,3R,4E)-
• (2s,3r,4e)-2-azido-3-o-benzoyl-4-octadecene-1,3-diol
• [(E,2S,3R)-2-azido-1-hydroxyoctadec-4-en-3-yl] benzoate
• 103348-50-1

• Inchi： 1S/C25H39N3O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-20-24(23(21-29)27-28-26)31-25(30)22-18-15-14-16-19-22/h14-20,23-24,29H,2-13,21H2,1H3/b20-17+/t23-,24+/m0/s1
• InChI Key： ORUYONFWESLTQS-MLQNYIGJSA-N
• SMILES： [C@]([H])(/C=C/CCCCCCCCCCCCC)(OC(C1C=CC=CC=1)=O)[C@H](CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 429.29914211g/mol
• Monoisotopic Mass: 429.29914211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 19
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 60.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on (2S, 3R, 4E)-2-Azido-3-Benzoyl-erythro-Sphingosine

Recent Advances in the Study of (2S, 3R, 4E)-2-Azido-3-Benzoyl-erythro-Sphingosine (CAS: 103348-50-1)

The compound (2S, 3R, 4E)-2-Azido-3-Benzoyl-erythro-Sphingosine (CAS: 103348-50-1) has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This sphingosine derivative, characterized by its unique azido and benzoyl functional groups, serves as a versatile intermediate in the synthesis of more complex bioactive molecules. Recent studies have explored its role in modulating sphingolipid metabolism, a critical pathway involved in cell signaling, apoptosis, and inflammation. The compound's structural features make it an attractive candidate for click chemistry applications, enabling the development of novel probes and therapeutics.

One of the most notable advancements in the study of (2S, 3R, 4E)-2-Azido-3-Benzoyl-erythro-Sphingosine is its application in the synthesis of sphingolipid analogs. Researchers have utilized this compound to generate a library of sphingosine-1-phosphate (S1P) receptor modulators, which are of interest for their potential in treating autoimmune diseases and cancer. The azido group allows for efficient conjugation with various alkynes via copper-catalyzed azide-alkyne cycloaddition (CuAAC), facilitating the rapid assembly of diverse molecular architectures. This approach has been instrumental in the discovery of new S1P receptor agonists and antagonists with improved selectivity and pharmacokinetic properties.

In addition to its synthetic utility, (2S, 3R, 4E)-2-Azido-3-Benzoyl-erythro-Sphingosine has been employed as a tool for studying sphingolipid-protein interactions. Recent work has demonstrated its use in photoaffinity labeling experiments, where the benzoyl group serves as a photoreactive moiety to capture transient protein-ligand interactions. This technique has provided valuable insights into the binding mechanisms of sphingolipids with their cognate receptors and enzymes, shedding light on the molecular basis of sphingolipid-mediated signaling pathways. Such studies are crucial for the rational design of sphingolipid-targeted therapeutics.

Another area of active research involves the investigation of (2S, 3R, 4E)-2-Azido-3-Benzoyl-erythro-Sphingosine as a potential anticancer agent. Preliminary studies have shown that this compound can induce apoptosis in certain cancer cell lines by disrupting sphingolipid homeostasis. The azido and benzoyl modifications appear to enhance its cellular uptake and stability, making it a promising lead compound for further optimization. Ongoing efforts are focused on elucidating its mechanism of action and evaluating its efficacy in preclinical models of cancer.

Despite these promising developments, challenges remain in the clinical translation of (2S, 3R, 4E)-2-Azido-3-Benzoyl-erythro-Sphingosine-based therapeutics. Issues such as off-target effects, metabolic instability, and delivery efficiency need to be addressed through further research. However, the compound's unique chemical properties and biological activities continue to make it a valuable asset in the toolkit of chemical biologists and medicinal chemists. Future studies are expected to explore its potential in other therapeutic areas, including neurodegenerative diseases and infectious diseases, where sphingolipid signaling plays a critical role.

In conclusion, (2S, 3R, 4E)-2-Azido-3-Benzoyl-erythro-Sphingosine (CAS: 103348-50-1) represents a multifaceted compound with broad applications in chemical biology and drug discovery. Its utility as a synthetic intermediate, a probe for studying sphingolipid biology, and a potential therapeutic agent underscores its importance in contemporary research. As our understanding of sphingolipid signaling continues to evolve, this compound is likely to remain at the forefront of innovative scientific discoveries.